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Compound of Interest

Compound Name: Deamino-NADPH

Cat. No.: B12393829 Get Quote

An In-depth Technical Guide to Deamino-NADPH: Molecular Weight and Absorption Spectrum

This technical guide provides an in-depth overview of the essential physicochemical properties

of Nicotinamide Hypoxanthine Dinucleotide Phosphate (Deamino-NADPH), a crucial

coenzyme analog for researchers, scientists, and drug development professionals. This

document details its molecular weight, absorption spectrum characteristics, and a standardized

protocol for its spectrophotometric analysis.

Core Physicochemical Data
Deamino-NADPH is a 2'-phosphorylated coenzyme analog of NADPH.[1] The quantitative data

for this molecule are summarized below.
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Parameter Value Units

Synonyms

Nicotinamide hypoxanthine

dinucleotide phosphate,

reduced tetrasodium salt

-

Molecular Formula
C₂₁H₂₅N₆NaO₁₅P₂ (for sodium

salt)
-

Molecular Weight 834.33 g/mol

Primary Absorbance Peak

(Adenine Moiety)
~260 nm

Secondary Absorbance Peak

(Reduced Nicotinamide)
~340 nm

Molar Extinction Coefficient (at

340 nm)
6.22 x 10³ or 6.3 x 10³ L·mol⁻¹·cm⁻¹

Note: The spectral properties of Deamino-NADPH are considered analogous to NADPH. The

reduced forms (NADPH/Deamino-NADPH) absorb light at 340 nm, while the oxidized forms

(NADP+/Deamino-NADP+) do not exhibit this absorbance peak.[2][3] The molar extinction

coefficient for NADPH at 340 nm is frequently cited as 6.22 L/mmol/cm (or 6,220 L/mol/cm).[4]

[5] Another investigation suggests a value of 6.3 x 10³ L·mol⁻¹·cm⁻¹ at 340 nm.

Absorption Spectrum Analysis
The absorption spectrum of Deamino-NADPH is characterized by two primary peaks. One

peak, located at approximately 260 nm, is attributed to the adenine moiety, which is present in

both the oxidized (Deamino-NADP+) and reduced forms. The second, and most functionally

significant peak, occurs at 340 nm. This peak is exclusive to the reduced form (Deamino-
NADPH) and is a direct result of the reduced nicotinamide ring. The absence of this 340 nm

peak in the oxidized form, Deamino-NADP+, is the fundamental principle behind its widespread

use in enzymatic assays that monitor dehydrogenase activity. The conversion of Deamino-
NADPH to Deamino-NADP+ can be directly monitored by measuring the decrease in

absorbance at this wavelength.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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